Cas no 1823184-25-3 (4-Piperazin-1-yl-6-(trifluoromethyl)pyrimidine;hydrochloride)

• Product Name: 4-Piperazin-1-yl-6-(trifluoromethyl)pyrimidine;hydrochloride
• CAS No: 1823184-25-3
• MF: C₉H₁₂ClF₃N₄
• MW: 268.666590690613
• CID: 4708663
• Update Time: 2023-08-15

4-Piperazin-1-yl-6-(trifluoromethyl)pyrimidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine hydrochloride salt
• 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine hydrochloride
• 4-Piperazin-1-yl-6-(trifluoromethyl)pyrimidine;hydrochloride

• Inchi： 1S/C9H11F3N4.ClH/c10-9(11,12)7-5-8(15-6-14-7)16-3-1-13-2-4-16;/h5-6,13H,1-4H2;1H
• InChI Key： CQKVBTZUQMXTKH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(=NC=N1)N1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 41